Cas no 443356-19-2 (N-(3-chloro-4-methylphenyl)-3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)propanamide)

• Product Name: N-(3-chloro-4-methylphenyl)-3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)propanamide
• CAS No: 443356-19-2
• MF: C₁₈H₁₆ClN₃O₂S
• MW: 373.856541633606
• CID: 6041127
• PubChem ID: 3526234
• Update Time: 2025-07-09

N-(3-chloro-4-methylphenyl)-3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)propanamide
• N-(3-chloro-4-methylphenyl)-3-(4-oxo-2-thioxo-1,4-dihydroquinazolin-3(2H)-yl)propanamide
• 3(2H)-Quinazolinepropanamide, N-(3-chloro-4-methylphenyl)-1,4-dihydro-4-oxo-2-thioxo-
• N-(3-chloro-4-methylphenyl)-3-(4-oxo-2-thioxo-1,2-dihydroquinazolin-3(4H)-yl)propanamide
• N-(3-chloro-4-methylphenyl)-3-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)propanamide
• F0916-4734
• SR-01000558175
• AKOS024601884
• 443356-19-2
• SR-01000558175-1
• Oprea1_011108

• Inchi： 1S/C18H16ClN3O2S/c1-11-6-7-12(10-14(11)19)20-16(23)8-9-22-17(24)13-4-2-3-5-15(13)21-18(22)25/h2-7,10H,8-9H2,1H3,(H,20,23)(H,21,25)
• InChI Key： VISJXCYHJAGRQV-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(CCC(NC2=CC=C(C)C(Cl)=C2)=O)C1=S

Computed Properties

• Exact Mass: 373.0651756g/mol
• Monoisotopic Mass: 373.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 11.14±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(3-chloro-4-methylphenyl)-3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)propanamide

N-(3-chloro-4-methylphenyl)-3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)propanamide: A Comprehensive Overview

N-(3-chloro-4-methylphenyl)-3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)propanamide (CAS No. 443356-19-2) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique tetrahydroquinazolinone core and propanamide side chain, exhibits potential applications in drug discovery and development. Its structural complexity and functional groups make it a promising candidate for further exploration.

The compound's molecular structure features a 3-chloro-4-methylphenyl group attached to a propanamide linker, which is further connected to a tetrahydroquinazolinone scaffold. This combination of moieties contributes to its distinct physicochemical properties, including solubility, stability, and reactivity. Researchers have been particularly interested in its sulfanylidene group, which may play a crucial role in its biological activity.

Recent studies have highlighted the potential of N-(3-chloro-4-methylphenyl)-3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)propanamide in addressing some of the most pressing challenges in modern medicine. For instance, its structural similarity to known enzyme inhibitors has sparked interest in its potential application for targeting specific disease pathways. This aligns with current trends in precision medicine and targeted therapy, which are among the most searched topics in pharmaceutical research today.

The synthesis of CAS 443356-19-2 typically involves multi-step organic reactions, with careful attention to the formation of its tetrahydroquinazolinone core. Modern green chemistry approaches are being explored to optimize its production, reflecting the growing demand for sustainable pharmaceutical manufacturing – another hot topic in the industry. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound and ensuring its purity.

From a drug discovery perspective, the N-(3-chloro-4-methylphenyl)propanamide derivative shows promise due to its balanced lipophilicity and molecular weight, factors critical for drug-likeness according to Lipinski's Rule of Five. Its potential bioavailability and metabolic stability are subjects of ongoing research, particularly in the context of oral drug delivery systems – a frequently searched topic in pharmaceutical forums.

The structure-activity relationship (SAR) of this compound is particularly intriguing to medicinal chemists. The presence of both chloro and methyl substituents on the phenyl ring, combined with the sulfanylidene group in the tetrahydroquinazolinone moiety, creates opportunities for extensive molecular modification and lead optimization. These aspects are crucial for researchers looking to develop next-generation therapeutics.

In the context of current pharmaceutical trends, CAS 443356-19-2 represents the type of small molecule that could contribute to addressing challenges in drug-resistant conditions or serve as a chemical probe for studying biological systems. The compound's potential interactions with various biological targets make it relevant to discussions about personalized medicine and theranostics – concepts that dominate contemporary medical literature searches.

Quality control of N-(3-chloro-4-methylphenyl)-3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)propanamide requires rigorous analytical methods. The pharmaceutical industry's increasing focus on quality by design (QbD) principles has made the development of robust analytical methods for such compounds a priority. This aligns with frequent searches about pharmaceutical analysis techniques and regulatory compliance in drug development.

The stability profile of 443356-19-2 under various conditions (pH, temperature, light exposure) is another area of interest, particularly for formulation scientists. Understanding its degradation pathways and developing appropriate stabilization strategies are essential for potential pharmaceutical applications. These topics frequently appear in searches related to drug formulation challenges.

As research into N-(3-chloro-4-methylphenyl)-3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)propanamide continues, its potential applications may expand beyond initial expectations. The compound's unique structure positions it as a valuable chemical entity for exploring new therapeutic avenues, particularly in areas where conventional approaches have shown limitations. This makes it relevant to current searches about innovative drug development and breakthrough therapies.

In conclusion, CAS 443356-19-2 represents an interesting case study in modern medicinal chemistry. Its complex structure and potential biological activities make it a compound worth watching in pharmaceutical research circles. As the scientific community continues to explore its properties and applications, N-(3-chloro-4-methylphenyl)-3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)propanamide may well emerge as an important player in addressing some of healthcare's most challenging problems.